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Compound of Interest

Compound Name: Met-Gly-Pro-AMC

Cat. No.: B12379713

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Met-Gly-Pro-AMC. The following procedures and
recommendations are designed to ensure safe handling, accurate experimental application,
and proper disposal of this fluorescent peptide substrate.

Personal Protective Equipment (PPE)

When handling Met-Gly-Pro-AMC, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE. This information is based on the safety data sheet for a structurally
similar compound, Gly-Pro-AMC hydrobromide, and represents best practices for handling
chemical reagents of this nature.
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PPE Category

Item

Specifications and Use

Hand Protection

Protective gloves

Wear appropriate chemical-
resistant gloves (e.g., nitrile
rubber). Inspect gloves prior to
use. Use proper glove removal
technigue to avoid skin contact

with this product.

Eye/Face Protection

Safety glasses with side-

shields

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EUV).

Skin and Body Protection

Laboratory coat

Wear a lab coat to prevent skin

contact.

Respiratory Protection

Respirator (if necessary)

Where risk assessment shows
air-purifying respirators are
appropriate, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges as a backup to

engineering controls.

Experimental Protocol: Preparation of Met-Gly-Pro-

AMC Solutions

This protocol outlines the steps for preparing stock and working solutions of Met-Gly-Pro-AMC
for use in enzyme assays.

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

 Allow the vial of solid Met-Gly-Pro-AMC to equilibrate to room temperature before opening.
o Prepare a stock solution by dissolving the appropriate mass of Met-Gly-Pro-AMC in high-
quality, anhydrous DMSO. For example, to prepare a 10 mM stock solution, dissolve 4.61 mg
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of Met-Gly-Pro-AMC (Molecular Weight: 460.55 g/mol ) in 1 mL of DMSO.

o Vortex briefly to ensure the compound is fully dissolved.

» Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw
cycles. Protect from light.

2. Preparation of Working Solution:

e On the day of the experiment, thaw an aliquot of the stock solution.

 Dilute the stock solution to the desired final concentration using an appropriate assay buffer
(e.g., 50 mM Tris-HCI, pH 7.5, 1.0 mM DTT).

e The final concentration of the working solution will depend on the specific experimental
requirements.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling Met-Gly-Pro-AMC.
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PPE Selection

Respiratory Protection
(if required by SDS or
risk assessment)

Waste Disposal

Risk Assessment Body Protection:
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Safety glasses with
side-shields

Y

Hand Protection:
Chemical-resistant gloves

Click to download full resolution via product page
PPE Selection Workflow for Handling Met-Gly-Pro-AMC

Disposal Plan

Dispose of unused Met-Gly-Pro-AMC and any contaminated materials in accordance with all
applicable local, state, and federal regulations. It is recommended to consult with your
institution's environmental health and safety (EHS) department for specific guidance on
chemical waste disposal. In general, chemical waste should be collected in a designated,
properly labeled, and sealed container for disposal by a licensed waste disposal company. Do
not dispose of chemical waste down the drain or in the general trash.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Met-Gly-Pro-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b12379713#personal-protective-equipment-for-
handling-met-gly-pro-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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